Cas no 2098002-70-9 (1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol)
1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
- 1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
-
- Inchi: 1S/C10H18N4O/c11-3-1-5-13-7-9(10(15)8-13)14-6-2-4-12-14/h2,4,6,9-10,15H,1,3,5,7-8,11H2
- InChI Key: VOEHJSHRLLXHTI-UHFFFAOYSA-N
- SMILES: OC1CN(CCCN)CC1N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 202
- XLogP3: -1.2
- Topological Polar Surface Area: 67.3
1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A124311-100mg |
1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A124311-500mg |
1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A124311-1g |
1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-7966-0.25g |
1-(3-aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
| Life Chemicals | F1907-7966-0.5g |
1-(3-aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
| Life Chemicals | F1907-7966-1g |
1-(3-aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
| Life Chemicals | F1907-7966-2.5g |
1-(3-aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
| Life Chemicals | F1907-7966-5g |
1-(3-aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 95%+ | 5g |
$2167.0 | 2023-09-07 | |
| Life Chemicals | F1907-7966-10g |
1-(3-aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098002-70-9 | 95%+ | 10g |
$3034.0 | 2023-09-07 |
1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
Introduction to 1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol (CAS No. 2098002-70-9)
1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2098002-70-9, has garnered attention due to its structural motifs that are reminiscent of biologically active scaffolds. The presence of both pyrrolidin and pyrazole rings in its molecular framework suggests a high likelihood of engaging with various biological targets, making it a subject of intense interest for researchers exploring novel therapeutic agents.
The compound’s structure consists of a pyrrolidin-3-ol core, which is functionalized with a 3-aminopropyl side chain and a 1H-pyrazol-1-yl substituent. This particular arrangement of functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development. The 3-amino group, in particular, is a versatile moiety that can participate in hydrogen bonding, salt formation, and further chemical modifications, enhancing the compound’s potential as a pharmacophore.
In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their proven efficacy in modulating biological pathways. Among these, pyrrolidines and pyrazoles have been extensively studied for their role in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The combination of these two heterocyclic systems in 1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol makes it an intriguing candidate for further investigation.
One of the most promising aspects of this compound is its potential to serve as a precursor for the development of novel small-molecule drugs. The pyrrolidin-3-ol moiety is known to be present in several FDA-approved drugs, where it contributes to the binding affinity and selectivity towards specific biological targets. Similarly, the pyrazole ring has been widely used in medicinal chemistry due to its ability to interact with enzymes and receptors in a manner that can modulate disease-related pathways.
The 3-Aminopropyl side chain adds another layer of complexity to the compound’s pharmacological profile. Aminopropyl groups are commonly found in bioactive molecules due to their ability to form hydrogen bonds and interact with polar regions of biological targets. This feature makes 1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol a promising candidate for further exploration in drug design, particularly for targeting proteins that are involved in disease mechanisms.
Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutic agents. Computational modeling techniques have been increasingly employed to predict the binding modes of small molecules with biological targets, allowing researchers to optimize their structures for improved efficacy and selectivity. In this context, 1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol represents an excellent starting point for such studies due to its complex structural features.
The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored biological activities. This versatility is particularly valuable in academic research settings where researchers are exploring new synthetic pathways and methodologies.
In conclusion, 1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol (CAS No. 2098002-70-9) is a compound with significant potential in pharmaceutical chemistry. Its intricate molecular structure and diverse functional groups make it an attractive candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a crucial role in shaping the future of medicine.
2098002-70-9 (1-(3-Aminopropyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)